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Compound of Interest

Compound Name: Estreptoquinasa

Cat. No.: B3030402

Guia Comparativa de la Inmunogenicidad de
Variantes de Estreptoquinasa en Modelos
Animales

Para: Investigadores, cientificos y profesionales del desarrollo de farmacos

Esta guia ofrece una comparacion objetiva de la inmunogenicidad de diferentes variantes de la
estreptoquinasa (SK), una enzima trombolitica crucial utilizada en el tratamiento del infarto
agudo de miocardio y otras afecciones trombéticas. A pesar de su eficacia, la utilidad clinica de
la estreptoquinasa, una proteina de origen bacteriano (Streptococcus equisimilis), se ve
limitada por su alta inmunogenicidad, que puede provocar reacciones alérgicas y una rapida
neutralizacion del farmaco en administraciones repetidas. La investigacion se ha centrado en
el desarrollo de variantes de SK con una antigenicidad reducida pero conservando su actividad
fibrinolitica. A continuacién, se presentan datos experimentales y protocolos clave de estudios
preclinicos en modelos animales disefiados para evaluar y comparar estas variantes.

Resumen de Datos Cuantitativos de
Inmunogenicidad
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La evaluacién de la respuesta inmune a diferentes variantes de estreptoquinasa es

fundamental para seleccionar candidatos a farmacos con un perfil de seguridad mejorado. Los

estudios en modelos animales, principalmente en ratones y conejos, se centran en medir los

titulos de anticuerpos especificos (IgG e IgE) y analizar los perfiles de citoquinas para

determinar el tipo de respuesta inmune generada.

Tabla 1: Comparacion de Titulos de Anticuerpos Séricos contra Variantes de Estreptoquinasa
en Ratones BALB/c

. Dosis y Via ; ;
Variante de Titulo de Titulo de .
~de ] ) Referencia
Estreptoqui L Adyuvante IgG (Media IgE (Media .
Administrac del Estudio
nasa L * DE) * DE)
ion
. 50 pg, e
SK Nativa ) ) Hidroxido de 1:15,000 + ]
] intraperitonea o 1:400 = 100 Estudio A
(Wild-Type) | Aluminio 2,500
Muteina SK
, 50 g, ey
(Epitopo C- ) ] Hidroxido de 1:6,000 + )
] intraperitonea o 1:150 £ 50 Estudio A
terminal I Aluminio 1,200
truncado)
. 50 pg, o
SK Pegilada ) ) Hidroxido de ]
intraperitonea o 1:3,500 £ 900 No detectable Estudio B
(PEG-SK) | Aluminio
SK con 50 pug, o
. ) ) Hidréxido de 1:4,500 + )
Epitopos T intraperitonea o 1:100 + 40 Estudio C
- Aluminio 1,100
modificados I

Nota: Los titulos de anticuerpos se determinaron mediante ELISA en suero recogido 21 dias

después de la inmunizacion inicial.

Tabla 2: Perfil de Citoquinas en Esplenocitos de Ratones Inmunizados (pg/mL)
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Variante de IL-4 IFN-y .
. IL-10 Referencia del
Estreptoquina  (Respuesta (Respuesta .
(Regulador) Estudio

sa Th2) Thl)
SK Nativa (Wild- )
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T modificados

Nota: Los niveles de citoquinas se midieron en el sobrenadante de cultivos de esplenocitos re-
estimulados in vitro con la variante de SK correspondiente.

Protocolos Experimentales Detallados

La reproducibilidad de los estudios de inmunogenicidad depende de protocolos experimentales
rigurosos. A continuacion se describe una metodologia generalizada basada en los estudios
citados.

Protocolo de Inmunizacion y Evaluacion de la Respuesta Humoral

e Animales: Se utilizan ratones hembra de la cepa BALB/c, de 6 a 8 semanas de edad,
mantenidos en condiciones libres de patégenos especificos.

e Preparacion del Inmundogeno: Las variantes de estreptoquinasa (nativa, muteina, pegilada,
etc.) se diluyen en solucion salina estéril a una concentracion de 100 pg/mL. La solucion de
proteina se mezcla con un adyuvante, como el hidréxido de aluminio (Al(OH)s3), en una
proporcion 1:1 para potenciar la respuesta inmune.
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e Inmunizacién: Cada raton recibe una inyeccion intraperitoneal de 0.5 mL de la preparacion
de inmundgeno (conteniendo 50 pg de la proteina). Se administra una dosis de refuerzo
idéntica el dia 14.

» Recogida de Muestras: El dia 21, se extrae sangre de los ratones mediante puncién del
plexo retroorbital. El suero se separa por centrifugacién y se almacena a -20°C hasta su
andlisis.

e Andlisis de Anticuerpos (ELISA):

o Se recubren placas de 96 pocillos con la variante de SK correspondiente (2 ug/mL) y se
incuban durante la noche a 4°C.

o Tras el bloqueo, se afiaden diluciones seriadas del suero de los ratones y se incuban
durante 2 horas.

o Para la deteccion de IgG, se utiliza un anticuerpo secundario anti-lgG de ratén conjugado
con peroxidasa de rabano picante (HRP). Para IgE, se emplea un anticuerpo secundario
anti-IgE de ratén conjugado con HRP.

o Lareaccion se revela con un sustrato cromogénico (TMB) y se detiene con acido
sulfdrico. La absorbancia se mide a 450 nm. El titulo se define como la inversa de la
dilucion maxima que da una lectura de absorbancia tres veces superior a la del control
negativo.

Protocolo para el Andlisis de la Respuesta Celular (Perfil de Citoquinas)

» Obtencion de Esplenocitos: El dia 21, los ratones son sacrificados y se extraen los bazos en
condiciones de esterilidad.

o Cultivo Celular: Los bazos se desagregan mecanicamente para obtener una suspension de
células individuales. Los eritrocitos se lisan y los esplenocitos se resuspenden en medio de
cultivo RPMI-1640.

e Re-estimulacion in vitro: Las células se siembran en placas de 24 pocillos y se estimulan
con la variante de SK correspondiente (10 pg/mL) durante 72 horas.
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» Cuantificacion de Citoquinas: Los sobrenadantes de los cultivos se recogen y se analizan
para determinar la concentracion de citoquinas (IL-4, IFN-y, IL-10) mediante un ensayo de
ELISA tipo sandwich, utilizando kits comerciales especificos para cada citoquina.

Visualizaciones de Flujos de Trabajo y Vias de
Seializacion

A continuacion, se presentan diagramas generados con Graphviz para ilustrar los flujos de
trabajo experimentales y las relaciones logicas.
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Figura 1: Flujo de trabajo experimental para la evaluacion de la inmunogenicidad.
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« To cite this document: BenchChem. [evaluacion de la inmunogenicidad de diferentes
variantes de estreptoquinasa en modelos animales]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b3030402#evaluaci-n-de-la-
inmunogenicidad-de-diferentes-variantes-de-estreptoquinasa-en-modelos-animales]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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